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Compound of Interest

Compound Name: 2-Bromo-6-chlorobenzonitrile

Cat. No.: B1293626 Get Quote

Essential Safety and Handling Guide for 2-Bromo-6-
chlorobenzonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-6-chlorobenzonitrile was not

located. The following guidance is synthesized from the SDS of a closely related isomer, 4-

Bromo-2-chlorobenzonitrile, and should be used as a precautionary baseline. It is imperative to

conduct a thorough risk assessment and consult with a qualified safety professional before

handling this chemical. This guide is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Bromo-6-chlorobenzonitrile is presumed to be a hazardous substance based on data from

its isomer. The primary routes of exposure are inhalation, skin contact, and ingestion. It is

classified as harmful if swallowed, toxic in contact with skin, and causes skin and serious eye

irritation.[1][2]

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following PPE is mandatory when handling this compound:
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Body Part Recommended Protection Specification/Standard

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

recommended if there is a risk

of splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[3][4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat is

required.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

All handling of the solid

material should be conducted

in a well-ventilated area,

preferably a certified chemical

fume hood, to prevent dust

formation.[1] If ventilation is

inadequate or dust is

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter is

recommended.[3][4]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Body

Wear appropriate protective

clothing to prevent skin

exposure.

A flame-resistant lab coat

should be worn and fully

buttoned. Closed-toe shoes

are mandatory.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

Preparation:
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Locate Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in good working order.

Ensure Proper Ventilation: All work must be conducted within a certified chemical fume hood.

[1]

Gather and Inspect PPE: Collect all necessary PPE and inspect it for integrity before use.

Prepare for Spills: Have appropriate spill cleanup materials readily available.

Handling:

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[2]

Weighing and Transfer: Perform all weighing and transfer operations within the chemical

fume hood. Use a spatula or other appropriate tool to handle the solid.

Container Management: Keep the container tightly closed when not in use and store it in a

cool, dry, and well-ventilated place.[1][2]

Post-Operation:

Decontamination: Thoroughly decontaminate all non-disposable equipment and glassware

after use.

Work Area Cleanup: Wipe down the work surface in the fume hood with an appropriate

solvent.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[3] Do not eat, drink, or smoke in the laboratory area.[3]

Emergency Procedures
In Case of Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to also rinse under the eyelids. Seek immediate medical attention.[2][3]
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Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least

15 minutes while removing all contaminated clothing and shoes.[2][3] Seek immediate

medical attention.[2]

Inhalation: Move the individual to fresh air. If the person is not breathing, give artificial

respiration. Seek immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,

give half a liter of water to drink immediately.[1] Call a physician or poison control center

immediately.[3]

Spill Response:

Evacuate and Isolate: Evacuate the immediate area and prevent access to unauthorized

personnel.

Ventilate: Ensure the area is well-ventilated, keeping in mind that vapors may be heavier

than air and spread along floors.

Containment: For small spills, use an absorbent material to create a dike around the spill.

Cleanup: Carefully sweep or scoop up the spilled solid, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[2] Clean the spill area with a suitable solvent

and then wash with soap and water.

Disposal: All contaminated materials, including PPE, must be disposed of as hazardous

waste.

Disposal Plan
Proper disposal of 2-Bromo-6-chlorobenzonitrile and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: The chemical should be disposed of in a designated hazardous waste

container. Do not mix with other waste.[5] Chemical waste generators must adhere to local,

regional, and national hazardous waste regulations for complete and accurate classification

and disposal.[3]
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Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing paper, and absorbent materials, must be disposed of as hazardous

waste.

Contaminated Packaging: Dispose of the container as hazardous or special waste. Handle

uncleaned containers as you would the product itself.[5]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Bromo-6-
chlorobenzonitrile, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-6-chlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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